Cas no 54133-08-3 (1,2,4-Triazolidinium,1,1,4-trimethyl-3,5-dioxo-, inner salt)

• Product name: 1,2,4-Triazolidinium,1,1,4-trimethyl-3,5-dioxo-, inner salt
• CAS No: 54133-08-3
• MF: C₅H₉N₃O₂
• MW: 144.1518
• CID: 385771
• PubChem ID: 24194540

1,2,4-Triazolidinium,1,1,4-trimethyl-3,5-dioxo-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidinium,1,1,4-trimethyl-3,5-dioxo-, inner salt
• DTXSID50638554
• 54133-08-3
• NSC-169730
• NSC169730
• 1,1,4-Trimethyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-ium-3-olate

• Inchi： InChI=1S/C5H9N3O2/c1-7-4(9)6-8(2,3)5(7)10/h1-3H3
• InChI Key： WRNRWAROXHYNJY-UHFFFAOYSA-N
• SMILES： CN1C(=N[N+](C1=O)(C)C)[O-]

Computed Properties

• Exact Mass: 144.0774
• Monoisotopic Mass: 143.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7A^2
• XLogP3: 0.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 49.41